4-butoxy-N-(3-cyclopropyl-1-(4,5-dimethyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl)benzamide

• IUPAC Name: 4-butoxy-N-[5-cyclopropyl-2-(4,5-dimethyl-6-oxo-1H-pyrimidin-2-yl)pyrazol-3-yl]benzamide
• InChI: InChI=1S/C23H27N5O3/c1-4-5-12-31-18-10-8-17(9-11-18)22(30)25-20-13-19(16-6-7-16)27-28(20)23-24-15(3)14(2)21(29)26-23/h8-11,13,16H,4-7,12H2,1-3H3,(H,25,30)(H,24,26,29)
• InChI Key: OMBPPLNQCDWJIN-UHFFFAOYSA-N
• Canonical SMILES: CCCCOC1=CC=C(C=C1)C(=O)NC2=CC(=NN2C3=NC(=C(C(=O)N3)C)C)C4CC4
• Molecular Formula: C23H27N5O3
• Molecular Weight: 421.5 g/mol
• CAS No.: 1203159-41-4

Description

4-butoxy-N-(3-cyclopropyl-1-(4,5-dimethyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl)benzamide is a useful research compound. Its molecular formula is C23H27N5O3 and its molecular weight is 421.501. The purity is usually 95%.
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Scientific Research Applications

Heterocyclic Compound Synthesis

Research has explored the synthesis of pyrimidine-linked pyrazole heterocyclics through microwave irradiative cyclocondensation, highlighting their potential in creating compounds with significant insecticidal and antibacterial properties (Deohate & Palaspagar, 2020). This method underscores a rapid synthesis approach, enabling the creation of compounds with targeted biological activities.

Biological Evaluation and Anticancer Potential

The synthesis and biological evaluation of novel pyrazolopyrimidines derivatives as anticancer and anti-5-lipoxygenase agents have been a subject of research, indicating the potential of these compounds in therapeutic applications, especially in cancer treatment (Rahmouni et al., 2016). Such studies are pivotal in identifying new drug candidates with specific biochemical target interactions.

Enzyme Inhibition for Medicinal Chemistry

Compounds within this chemical class have been synthesized and evaluated for their inhibitory potential against various enzymes, suggesting their importance in developing drugs with specific enzymatic target actions. For instance, benzamide derivatives have shown potential in binding nucleotide protein targets, indicating their relevance in medicinal chemistry and therapeutic drug design (Saeed et al., 2015).

Anti-Tubercular Applications

The synthesis of benzamide derivatives for anti-tubercular applications demonstrates the utility of these compounds in addressing infectious diseases. Novel derivatives have shown promising activity against Mycobacterium tuberculosis, highlighting the role of such compounds in developing new treatments for tuberculosis (Nimbalkar et al., 2018).

Antitumor Activity and Molecular Docking Studies

Investigations into the antitumor activity of pyrimidiopyrazole derivatives, complemented by molecular docking and DFT studies, indicate the potential of these compounds in cancer therapy. Select compounds have demonstrated significant in vitro antitumor activity, underscoring their potential as therapeutic agents (Fahim et al., 2019).